molecular formula C11H20ClNO B8273517 4-chloro-N-(1-methylcyclohexyl)butanamide

4-chloro-N-(1-methylcyclohexyl)butanamide

Cat. No. B8273517
M. Wt: 217.73 g/mol
InChI Key: QHLZHYOTHQDFHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-chloro-N-(1-methylcyclohexyl)butanamide is a useful research compound. Its molecular formula is C11H20ClNO and its molecular weight is 217.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-chloro-N-(1-methylcyclohexyl)butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-chloro-N-(1-methylcyclohexyl)butanamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-chloro-N-(1-methylcyclohexyl)butanamide

Molecular Formula

C11H20ClNO

Molecular Weight

217.73 g/mol

IUPAC Name

4-chloro-N-(1-methylcyclohexyl)butanamide

InChI

InChI=1S/C11H20ClNO/c1-11(7-3-2-4-8-11)13-10(14)6-5-9-12/h2-9H2,1H3,(H,13,14)

InChI Key

QHLZHYOTHQDFHQ-UHFFFAOYSA-N

Canonical SMILES

CC1(CCCCC1)NC(=O)CCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dissolve 1-methylcyclohexanamine (0.78 g, 6.89 mmol) in anhydrous THF (100 mL) and cool to 0° C. Add Et3N (3.49 g, 34.45 mmol) and 4-chlorobutanoyl chloride (1.94 g, 13.78 mmol) with stirring under N2. Stir the reaction mixture for 2 hours at room temperature and add water (100 mL). Extract the aqueous with EtOAc (3×200 mL) and then combine the organic layers and dry with Na2SO4, filter, concentrate and purify by flash column chromatography (silica gel, 30-80% of EtOAc-Hexane) to give 1.35 g (90%) of 4-chloro-N-(1-methylcyclohexyl)butanamide as a colorless oil.
Quantity
0.78 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
3.49 g
Type
reactant
Reaction Step Two
Quantity
1.94 g
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
reactant
Reaction Step Three

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